Cas no 4629-50-9 (Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid)

Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid Properties

Names and Identifiers

• Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid
• 3-Dimethylaminobenzoic anhydride
• [3-(dimethylamino)benzoyl] 3-(dimethylamino)benzoate
• 3-(dimethylamino)benzoic anhydride
• 3-Dimethylamino-benzoesaeure-anhydrid
• Benzoic acid,m-(dimethylamino)-,anhydride (7CI,8CI)
• Benzoicacid,3-(dimethylamino)-,anhydride (9CI)
• (3-Dimethylaminobenzoyl) 3-dimethylaminobenzoate
• 4629-50-9
• AKOS025396872
• SCHEMBL9854041
• DTXSID80675477
• +Expand

• MDL： MFCD09757555
• InChIKey： ROXBMXDDDMXDFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20N2O3/c1-19(2)15-9-5-7-13(11-15)17(21)23-18(22)14-8-6-10-16(12-14)20(3)4/h5-12H,1-4H3
• SMILES： CN(C)C1=CC=CC(=C1)C(=O)OC(=O)C2=CC(=CC=C2)N(C)C

Computed Properties

• Exact Mass: 312.14700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 312.147
• Heavy Atom Count: 23
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 2.81580
• PSA: 49.85000
• Refractive Index: 1.614
• Boiling Point: 483.167°C at 760 mmHg
• Melting Point: 110-114℃
• Flash Point: 246.011°C
• Density: 1.189